Cas no 2017137-72-1 (5-(5-Methoxy-2-bromophenyl)-1,3-oxazole)

• Product Name: 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole
• CAS No: 2017137-72-1
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• MDL: MFCD32215234
• CID: 5074446
• Update Time: 2026-03-01

5-(5-Methoxy-2-bromophenyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole

• MDL： MFCD32215234
• Inchi： 1S/C10H8BrNO2/c1-13-7-2-3-9(11)8(4-7)10-5-12-6-14-10/h2-6H,1H3
• InChI Key： PMSDNVXFJLKHSR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C1=CN=CO1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 2.7
• Topological Polar Surface Area: 35.3

Additional information on 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole

Comprehensive Overview of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole (CAS No. 2017137-72-1)

The compound 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole (CAS No. 2017137-72-1) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a methoxy-substituted phenyl ring and a bromophenyl moiety linked to an oxazole core, this compound serves as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

In recent years, the scientific community has shown heightened interest in oxazole-based compounds due to their broad biological activities. The presence of a bromine atom in 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole enhances its reactivity, making it a valuable building block for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecules for targeted therapies, a topic frequently searched in AI-driven drug design platforms. Additionally, the methoxy group contributes to the compound's solubility and metabolic stability, key factors in optimizing pharmacokinetic properties.

From an industrial perspective, CAS No. 2017137-72-1 is often discussed in forums focusing on sustainable synthesis methods. Environmental concerns have led to a surge in searches for "green chemistry approaches for heterocyclic synthesis," and this compound's efficient preparation using catalytic methods aligns with these trends. Its application in material science, particularly in organic electronics, is another area of exploration, as oxazole derivatives exhibit promising optoelectronic properties.

The safety profile of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole is another frequently queried topic. While it is not classified as hazardous under standard regulations, proper handling protocols are emphasized in laboratory settings. This aligns with the broader industry shift toward transparency in chemical safety data, a recurring theme in regulatory updates and ESG (Environmental, Social, and Governance) reporting.

In summary, 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole represents a critical intersection of medicinal chemistry, sustainable synthesis, and advanced material research. Its multifaceted applications and adaptability to modern synthetic techniques make it a compound of enduring relevance in both academic and industrial contexts.